Cas no 1806042-40-9 (Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806042-40-9
• MF: C₁₀H₉F₃N₂O₅
• MW: 294.184073209763
• CID: 4812828
• Update Time: 2025-10-31

Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C10H9F3N2O5/c1-5-6(3-9(16)19-2)14-8(20-10(11,12)13)4-7(5)15(17)18/h4H,3H2,1-2H3
• InChI Key： CXKYBXUGPUZEHI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C)C(CC(=O)OC)=N1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 371
• XLogP3: 2.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate

Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806042-40-9): A Comprehensive Overview

Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate, identified by its CAS number 1806042-40-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its intricate molecular structure, presents a unique set of properties that make it valuable for various synthetic applications. The presence of multiple functional groups, including a nitro group, a methyl group, and a trifluoromethoxy group, contributes to its reactivity and potential utility in the development of novel chemical entities.

The structural composition of Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate is highly relevant to modern chemical synthesis techniques. The pyridine core, an aromatic heterocycle, is a cornerstone in medicinal chemistry due to its ability to form stable complexes with biological targets. The nitro group at the 4-position and the trifluoromethoxy group at the 6-position introduce electron-withdrawing and electron-donating effects, respectively, which can modulate the electronic properties of the molecule. These features are particularly interesting for researchers exploring structure-activity relationships (SAR) in drug design.

In recent years, there has been a surge in interest regarding the synthesis and application of trifluoromethoxy-substituted compounds. The trifluoromethoxy group is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This has led to its incorporation into numerous lead compounds that are being evaluated in clinical trials. Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate exemplifies this trend, as it combines the trifluoromethoxy moiety with other functional groups that can further enhance its pharmacological profile.

The acetate ester group at the 2-position of the pyridine ring adds another layer of complexity to this compound. Ester functionalities are frequently employed in medicinal chemistry due to their versatility in drug design. They can serve as prodrugs, improve solubility, or participate in various chemical transformations. The acetate ester in Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate may offer opportunities for further derivatization, enabling the creation of new analogs with tailored properties.

One of the most compelling aspects of Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate is its potential application in the development of novel therapeutic agents. The nitro group, while traditionally associated with explosive compounds, plays a crucial role in medicinal chemistry as a pharmacophore. It can be reduced to an amine, which is a common strategy in drug development to enhance bioavailability and binding interactions. Additionally, the presence of multiple substituents allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area (PSA), which are critical factors in drug-likeness.

The agrochemical sector has also shown interest in this compound due to its structural features that can contribute to the development of new pesticides and herbicides. Pyridine derivatives are widely used in agriculture due to their ability to interact with biological targets in pests and weeds. The combination of a nitro group and a trifluoromethoxy group may enhance the bioactivity of Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate, making it a promising candidate for further investigation.

In terms of synthetic methodologies, Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate can be synthesized through multi-step organic reactions involving functional group transformations such as nitration, methylation, and esterification. Advances in catalytic processes have made it possible to achieve these transformations with higher efficiency and selectivity. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce new substituents into the pyridine ring with remarkable precision.

The safety profile of Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate is an important consideration for researchers handling this compound. While it is not classified as hazardous under normal conditions, appropriate laboratory practices should always be followed when working with organic chemicals. This includes proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP). As with any chemical substance, thorough toxicological studies should be conducted before considering its use in pharmaceutical or agrochemical applications.

The future prospects for Methyl 3-methyl-4-nitro-6-(trifluoromethoxy)pyridine-2-acetate are promising given its unique structural features and potential applications. Ongoing research in medicinal chemistry and agrochemistry continues to uncover new uses for pyridine derivatives, and this compound is well-positioned to play a role in these developments. Collaborative efforts between academic institutions and industry partners will be essential to fully realize its potential.